Cas no 1784851-68-8 (4-(4-methylphenyl)-2-azaspiro4.4nonane)

• Product Name: 4-(4-methylphenyl)-2-azaspiro4.4nonane
• CAS No: 1784851-68-8
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• MDL: MFCD30486967
• CID: 5210960
• PubChem ID: 84126014
• Update Time: 2025-10-28

4-(4-methylphenyl)-2-azaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonane, 4-(4-methylphenyl)-
• 4-(4-methylphenyl)-2-azaspiro4.4nonane

• MDL： MFCD30486967
• Inchi： 1S/C15H21N/c1-12-4-6-13(7-5-12)14-10-16-11-15(14)8-2-3-9-15/h4-7,14,16H,2-3,8-11H2,1H3
• InChI Key： PNWXNRZPWMZGTC-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2)C(C2=CC=C(C)C=C2)CN1

Additional information on 4-(4-methylphenyl)-2-azaspiro4.4nonane

Introduction to CAS No. 1784851-68-8: 4-(4-Methylphenyl)-2-Azaspiro[4.4]Nonane

CAS No. 1784851-68-8, also known as 4-(4-methylphenyl)-2-azaspiro[4.4]nonane, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically nitrogen or oxygen. In this case, the spiro atom is nitrogen, making it a spiroamine structure.

The molecular structure of CAS No. 1784851-68-8 consists of a spiro ring system with two four-membered rings fused at a single nitrogen atom. The substituents on the nitrogen atom include a para-methylphenyl group, which adds complexity to the molecule and potentially influences its pharmacokinetic properties. The compound's structure suggests that it may exhibit interesting stereochemical properties due to the restricted rotation around the spiro nitrogen, which could be advantageous in drug design.

Recent studies have highlighted the potential of spiro compounds in medicinal chemistry, particularly in the development of bioactive molecules with high selectivity and potency. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that spiroamides like CAS No. 1784851-68-8 can serve as scaffolds for designing inhibitors of various enzyme targets, including kinases and proteases.

The synthesis of CAS No. 1784851-68-8 involves a multi-step process that typically begins with the preparation of a suitable diamine or amine derivative, followed by cyclization to form the spiro ring system. The introduction of the para-methylphenyl group is often achieved through Friedel-Crafts alkylation or other aromatic substitution reactions, depending on the specific synthetic pathway chosen.

One of the most promising applications of CAS No. 1784851-68-8 lies in its potential as a lead compound for drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that spiroamides can modulate key signaling pathways involved in neuronal protection and inflammation, making them attractive candidates for further development.

In addition to its therapeutic potential, CAS No. 1784851-68-9 has also been explored for its role in materials science, particularly in the development of novel polymers and materials with unique mechanical properties. The rigid spiro structure can impart desirable physical properties to materials, such as increased tensile strength and thermal stability.

From an analytical standpoint, the characterization of CAS No. 17939339393939393939393939393939 requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are essential for confirming the compound's molecular structure and purity, particularly given its complex spiro architecture.

In conclusion, CAS No. 17939339393939393939 represents a fascinating example of how spiro compounds can be leveraged in diverse fields ranging from drug discovery to materials science. As research into this compound continues to evolve, it is likely that new applications and insights will emerge, further solidifying its importance in modern chemistry.